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Introduction
Bik (Bcl-2-interacting killer), a founding member of the BH3-only protein family, is a potent pro-

apoptotic protein crucial in the intrinsic pathway of apoptosis.[1][2] Its activity is primarily

mediated through its single Bcl-2 homology 3 (BH3) domain, which allows it to interact with and

antagonize anti-apoptotic Bcl-2 family members such as Bcl-2 and Bcl-xL.[1] This interaction

leads to the activation of effector proteins Bax and Bak, ultimately resulting in mitochondrial

outer membrane permeabilization, cytochrome c release, and caspase activation.[1][3]

Primarily localized to the endoplasmic reticulum (ER), Bik can induce apoptosis by mobilizing

calcium from the ER to the mitochondria. Given its central role in programmed cell death, the

detection and quantification of Bik protein levels by Western Blot analysis are essential for

apoptosis-related research and the development of novel cancer therapeutics.

This document provides detailed application notes and a comprehensive protocol for the use of

Bik BH3 antibodies in Western Blot analysis.
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Parameter Value Reference

Target Protein Bik (Bcl-2-interacting killer)

Target Domain
BH3 (Bcl-2 homology 3)

domain

Organism Reactivity Human, Mouse
Abcam, Cell Signaling

Technology Datasheets

Predicted Molecular Weight ~18 kDa Abcam Datasheet

Observed Molecular Weight 18-20 kDa
Cell Signaling Technology,

Proteintech Datasheets

Recommended Antibody Dilutions for Western Blot
Antibody Supplier

Recommended Starting
Dilution

Reference

Cell Signaling Technology

(#4592)
1:1000

Abcam (ab52982) 1 - 2 µg/ml

Proteintech (68438-1-Ig) 1:2000 - 1:10000

MyBioSource (MBS9503474) 1:500 - 1:1000

Recommended Positive and Negative Controls
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Control Type
Recommended Cell
Lines/Tissues

Rationale Reference

Positive Control

Jurkat, Raji, Ramos,

PC-3, HT-29, SW480,

Caco-2, THP-1, Daudi

Known to express

endogenous levels of

Bik protein.

Abcam, Cell Signaling

Technology,

Proteintech

Datasheets,

Negative Control

Cell lines with

confirmed low or no

Bik expression

(requires empirical

validation or use of

knockout cell lines)

To confirm antibody

specificity and rule out

non-specific binding.

Loading Control

β-actin, GAPDH, or

other housekeeping

proteins

To ensure equal

protein loading across

all lanes.

Signaling Pathway
The following diagram illustrates the central role of Bik in the intrinsic apoptotic pathway.
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Apoptotic Stimuli Bik Activation

Bcl-2 Family Interaction
Mitochondrial Events Caspase Cascade

e.g., ER Stress,
Cytokine Withdrawal Bik (on ER)

Induces

Bcl-2, Bcl-xLInhibits
Bax, Bak

Activates

Inhibits
Mitochondrial Outer

Membrane Permeabilization
Cytochrome c

Release Apoptosome Formation Caspase-9 Activation Caspase-3 Activation Apoptosis
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1. Sample Preparation
(Cell Lysis)

2. Protein Quantification
(BCA Assay)

3. SDS-PAGE

4. Protein Transfer
(to PVDF/Nitrocellulose)

5. Blocking

6. Primary Antibody Incubation
(Anti-Bik BH3)

7. Secondary Antibody Incubation
(HRP-conjugated)

8. Detection
(ECL Substrate)

9. Imaging and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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